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Compound of Interest

Compound Name: Chimassorb 119

Cat. No.: B141851 Get Quote

Technical Support Center: Chimassorb 119
Thermal Stability
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) regarding the effect of processing temperature on the stability of

Chimassorb 119. This resource is intended for researchers, scientists, and drug development

professionals utilizing this hindered amine light stabilizer (HALS) in their experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended maximum processing temperature for Chimassorb 119?

Chimassorb 119 is known for its high thermal stability, making it suitable for processing at

elevated temperatures.[1] While a definitive maximum processing temperature is not stated, the

available data indicates that it remains stable with minimal weight loss at temperatures up to

300°C. For instance, thermogravimetric analysis (TGA) shows a weight loss of only 2.7% at

300°C when heated at a rate of 20°C/min in the air.[2] One source indicates a weight loss point

of 360°C for a 5.0% loss.[3] It is crucial to consider the polymer matrix and other additives, as

they can influence the overall thermal stability of the formulation.

Q2: What are the initial signs of thermal degradation of Chimassorb 119?
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Initial thermal degradation may not be visually apparent. However, it can manifest as a slight

discoloration (yellowing) of the polymer matrix, a decrease in the light-stabilizing efficiency, or a

change in the physical properties of the final product. Monitoring for such changes during and

after processing is recommended.

Q3: Can processing Chimassorb 119 above its melting range affect its stability?

The melting range for Chimassorb 119 is typically between 115°C and 150°C.[2][3][4]

Processing above this range is necessary for its incorporation into most polymer systems. The

product is designed to be thermally stable well above its melting point. However, prolonged

exposure to excessively high temperatures could lead to gradual degradation.

Q4: Does the processing atmosphere (e.g., air vs. inert) affect the thermal stability of

Chimassorb 119?

The provided thermogravimetric analysis data was collected in an air atmosphere, indicating

good stability in the presence of oxygen at elevated temperatures.[2] As a hindered amine light

stabilizer, its primary function involves scavenging radicals formed during photo-oxidation.[1]

While specific data on its stability in an inert atmosphere is not detailed in the search results,

HALS are generally effective at high temperatures.

Q5: Are there any known incompatibilities of Chimassorb 119 with other additives at high

processing temperatures?

The piperidyl-methyl group in Chimassorb 119 FL is noted to reduce chemical interactions and

discoloration when compared to other commercial HALS.[5][6][7] It is generally compatible with

a wide range of polymers and other additives.[3] However, interactions with acidic components

in a formulation could potentially impact its performance, although it is noted to perform well

even in weakly acidic environments.[4]
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Issue Potential Cause Recommended Action

Discoloration (Yellowing) of the

Final Product

Excessive processing

temperature or prolonged

residence time at high

temperatures.

Optimize processing

parameters by gradually

reducing the temperature or

shortening the processing

time. Ensure uniform heat

distribution in the processing

equipment.

Reduced UV-Stabilizing

Performance

Thermal degradation of

Chimassorb 119 during

processing.

Verify that the processing

temperature is within the

recommended range. Consider

performing a

thermogravimetric analysis

(TGA) on the processed

material to assess the

stabilizer's integrity.

Inconsistent Product Quality

Non-uniform dispersion of

Chimassorb 119 in the polymer

matrix.

Ensure proper mixing and

dispersion of the stabilizer

before and during processing.

The melting range of

Chimassorb 119 (115-150°C)

should be considered for

optimal compounding.[2][3][4]

Quantitative Data Summary
The thermal stability of Chimassorb 119 has been evaluated using Thermogravimetric

Analysis (TGA). The following table summarizes the weight loss at different temperatures.
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Temperature

(°C)

Weight Loss

(%)
Heating Rate Atmosphere Reference

200 0.7 20°C/min Air [2]

250 1.1 20°C/min Air [2]

300 2.7 20°C/min Air [2]

360 5.0 Not specified Not specified [3]

Physical Properties of Chimassorb 119

Property Value Reference

Melting Range 115 - 150 °C [2][3][4]

Flash Point 275 - 278 °C [2][8]

Experimental Protocols
Thermogravimetric Analysis (TGA) for Chimassorb 119 Stability Assessment

Objective: To determine the thermal stability and decomposition profile of Chimassorb 119 by

measuring its weight loss as a function of temperature.

Apparatus:

Thermogravimetric Analyzer

Analytical Balance

Sample Pans (e.g., alumina, platinum)

Gas supply (Air or Nitrogen)

Procedure:
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Sample Preparation: Accurately weigh 5-10 mg of the Chimassorb 119 sample into a TGA

sample pan.

Instrument Setup:

Place the sample pan in the TGA furnace.

Purge the furnace with the desired gas (e.g., air) at a constant flow rate (e.g., 20-50

mL/min) to ensure a controlled atmosphere.

Thermal Program:

Equilibrate the sample at a starting temperature (e.g., 30°C).

Ramp the temperature at a constant heating rate (e.g., 10 or 20°C/min) to a final

temperature (e.g., 600°C).

Data Collection: Continuously record the sample weight as a function of temperature.

Data Analysis:

Plot the percentage of weight loss versus temperature.

Determine the onset temperature of decomposition and the temperatures at which specific

percentages of weight loss occur.

Visualizations
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Caption: Logical flow of processing temperature's effect on Chimassorb 119.
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Caption: Experimental workflow for evaluating thermal stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Buy Chimassorb 119 | 106990-43-6 [smolecule.com]

2. polyadchem.co.kr [polyadchem.co.kr]

3. linchemical.com [linchemical.com]

4. Sinolstab UV-119 | Light Stabilizer CAS No. 106990-43-6 [sinocurechem.com]

5. plastics-rubber.basf.com [plastics-rubber.basf.com]

6. plastics-rubber.basf.com [plastics-rubber.basf.com]

7. explore.azelis.com [explore.azelis.com]

8. Cas 106990-43-6,Chimassorb 119 | lookchem [lookchem.com]

To cite this document: BenchChem. [effect of processing temperature on Chimassorb 119
stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141851#effect-of-processing-temperature-on-
chimassorb-119-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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